![molecular formula C25H23N5O3 B3006370 4-phenyl-N-(2-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)tetrahydro-2H-pyran-4-carboxamide CAS No. 2034614-94-1](/img/structure/B3006370.png)
4-phenyl-N-(2-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)tetrahydro-2H-pyran-4-carboxamide
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Description
4-phenyl-N-(2-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)tetrahydro-2H-pyran-4-carboxamide is a useful research compound. Its molecular formula is C25H23N5O3 and its molecular weight is 441.491. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activities
Research on derivatives of oxadiazoles, including those related to the compound , has shown promising antimicrobial activities. These compounds have been synthesized and tested against various Gram-positive and Gram-negative bacteria, as well as fungi, demonstrating their potential as antibacterial and antifungal agents (Siddiqui et al., 2013).
Antibacterial Activity
Novel (4-Methoxyphenyl)-tetrahydropyranyl-substituted 1,3,4-oxadiazoles have been synthesized and evaluated for their antibacterial activity. This research indicates the compound's potential in contributing to the development of new antibacterial agents (Aghekyan et al., 2020).
Antitubercular Activity
Compounds featuring oxadiazole and pyrazine structures have been explored for their anti-tubercular activities. Such studies are crucial in the search for new treatments against Mycobacterium tuberculosis, suggesting the potential of these derivatives in addressing global health challenges like tuberculosis (El-Azab et al., 2018).
Insecticidal Activity
Derivatives containing 1,3,4-oxadiazole rings have been synthesized and tested for their insecticidal activities against various pests, including the diamondback moth. The structure-activity relationship studies of these compounds provide insights into their potential use in agricultural pest management (Qi et al., 2014).
Antimycobacterial Activity
Substituted isosteres of pyridine- and pyrazinecarboxylic acids, including oxadiazole derivatives, have been synthesized and tested for their activity against Mycobacterium tuberculosis. This research underscores the role of these compounds in developing new antimycobacterial treatments (Gezginci et al., 1998).
Properties
IUPAC Name |
4-phenyl-N-[2-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]oxane-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N5O3/c31-24(25(10-14-32-15-11-25)19-7-2-1-3-8-19)28-20-9-5-4-6-18(20)16-22-29-23(30-33-22)21-17-26-12-13-27-21/h1-9,12-13,17H,10-11,14-16H2,(H,28,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJSAYZBEXIDCER-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(C2=CC=CC=C2)C(=O)NC3=CC=CC=C3CC4=NC(=NO4)C5=NC=CN=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.